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Compound of Interest

Compound Name: 2,4-Bis(methylthio)pyrimidine

Cat. No.: B1268842

An In-depth Technical Guide to 2,4-
Bis(methylthio)pyrimidine

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 2,4-Bis(methylthio)pyrimidine, geared towards researchers,
scientists, and professionals in drug development.

Core Physical and Chemical Properties

2,4-Bis(methylthio)pyrimidine is a sulfur-containing heterocyclic organic compound. Its
fundamental properties are summarized below.

Table 1: Physical and Chemical Properties of 2,4-Bis(methylthio)pyrimidine
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Property Value Source
Molecular Formula CeHsN2S:2 [1112]
Molecular Weight 172.3 g/mol [1]

CAS Number 5909-26-2 [1]
Appearance Data not available

Melting Point Data not available

Boiling Point Data not available [3]
Solubility Data not available [3]

Synthesis and Reactivity

The synthesis of 2,4-Bis(methylthio)pyrimidine can be achieved through the alkylation of the
corresponding dithione precursor. A general synthetic approach involves the methylation of 2,4-
dithiopyrimidine. While a specific detailed protocol for this exact compound is not readily
available in the cited literature, a general procedure can be inferred from the synthesis of
analogous 2-methylthio-1,4-dihydropyrimidines.[4][5][6] This typically involves the reaction of
the corresponding thione with a methylating agent, such as methyl iodide, in the presence of a
base.[4][5][6]

The chemical reactivity of 2,4-Bis(methylthio)pyrimidine is characteristic of pyrimidine
thioethers. The methylthio groups can be displaced by various nucleophiles, making it a
versatile intermediate for the synthesis of other substituted pyrimidines.

Spectroscopic Data

Detailed experimental spectroscopic data for 2,4-Bis(methylthio)pyrimidine is not widely
available in the reviewed public literature. However, the expected spectral characteristics can
be inferred from related structures.

Table 2: Expected Spectroscopic Characteristics
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Technique Expected Signals

Signals corresponding to the methyl protons of
1H NMR the two methylthio groups and the protons on
the pyrimidine ring.

Resonances for the methyl carbons, the
13C NMR carbons of the pyrimidine ring, including those

attached to the sulfur atoms.

Characteristic absorption bands for C-H, C=N,

IR Spectroscopy and C-S bonds

A molecular ion peak corresponding to the

Mass Spectrometry
molecular weight of the compound.

Experimental Protocols

A detailed, experimentally validated protocol for the synthesis and purification of 2,4-
Bis(methylthio)pyrimidine is not available in the public domain literature. However, a general
workflow for the synthesis of related thioether pyrimidine derivatives is presented below.

General Synthetic Workflow for Thioether Pyrimidine Derivatives

Reaction Aqueous Work-up Purification Final Product Characterization |
(Alkylation) & Extraction (e.g., Chromatography) (2.,4-Bis(methylthio)pyrimidine) (NMR, MS, IR)

S ——
Starting Material
(e.g., Dithiopyrimidine)
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General Synthetic Workflow

Biological Activity

While specific studies on the biological activity of 2,4-Bis(methylthio)pyrimidine are limited in
the available literature, the broader class of pyrimidine derivatives is well-documented for a
wide range of pharmacological effects.[4][5][6] These include potential antimicrobial and
anticancer properties.[7] The biological potential of this specific compound would need to be
determined through dedicated screening programs.

General Biological Screening Workflow

Test Compound
(2,4-Bis(methylthio)pyrimidine)

In Vitro Assays

Antimicrobial Screening Anticancer Screening
(MIC determination) (IC50 determination)

Data Analysis &
Hit Identification

In Vivo Models
(If promising in vitro)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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